3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Safe Handling of 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine

A Note on Data Synthesis: A specific, publicly available Safety Data Sheet (SDS) for 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine is not readily accessible. This guide has been constructed by a senior application scientist, synthesizing data from structurally analogous compounds, including the parent 4H,5H,6H,7H-thieno[2,3-c]pyridine, 3-bromopyridine, and general safety protocols for bromine-containing heterocyclic compounds.[1][2][3] This approach provides a robust and cautious framework for researchers, scientists, and drug development professionals.

Compound Identification and Structural Context

3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine belongs to the thienopyridine class of heterocyclic compounds.[4] These scaffolds are of significant interest in medicinal chemistry, forming the core of several antiplatelet drugs.[5] The introduction of a bromine atom to the thiophene ring is a common strategy in medicinal chemistry to modulate the pharmacological properties of a lead compound. However, this modification also necessitates a thorough evaluation of the compound's safety profile.

Identifier	Value
IUPAC Name	3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine
Molecular Formula	C₇H₈BrNS
Molecular Weight	218.11 g/mol
CAS Number (HCl Salt)	28783-44-0[6]

Synthesized Hazard Identification

Based on the GHS classifications of the parent thienopyridine and 3-bromopyridine, 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine should be handled as a hazardous substance.[2][3] The presence of the brominated heterocyclic system suggests a profile of irritation and potential toxicity.

Anticipated GHS Hazard Classification:

Hazard Class	Hazard Category	Hazard Statement	Basis of Synthesis
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[2][3]	Parent thienopyridine and 3-bromopyridine are both classified as harmful if swallowed.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[2][3][7]	Both parent structures indicate skin irritation.
Serious Eye Damage/Irritation	Category 1 / 2A	H318/H319: Causes serious eye damage/irritation[2][3]	The parent thienopyridine causes serious eye damage, while 3-bromopyridine causes serious eye irritation. A conservative approach dictates assuming the higher risk.
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[2][3][8]	Both parent structures are respiratory irritants.

Signal Word: Danger

Pictograms:

GHS05 (Corrosion), GHS07 (Exclamation Mark)

First-Aid Measures: A Self-Validating Protocol

Immediate and appropriate first aid is critical. The following protocols are designed for rapid response to exposure.

Inhalation Exposure

• Immediate Action: Move the affected individual to fresh air.[9][10]

• Positioning: Keep the person at rest in a position comfortable for breathing.

• Emergency Response: If breathing is difficult or if respiratory irritation persists, seek immediate medical attention.[10] Provide oxygen if breathing is labored, but only by trained personnel.[10]

Skin Contact

• Decontamination: Immediately flush the affected skin with copious amounts of water for at least 15 minutes.[10]

• Clothing: Remove all contaminated clothing and shoes while flushing.[10]

• Medical Attention: Seek immediate medical attention, as untreated corrosive injuries can be difficult to heal.[11]

Eye Contact

• Immediate Irrigation: Immediately flush eyes with plenty of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[10][12]

• Contact Lenses: Remove contact lenses, if present and easy to do. Continue rinsing.[11]

• Emergency Care: Seek immediate medical attention from an ophthalmologist.[11]

Ingestion

• Do Not Induce Vomiting. [12]

• Rinse Mouth: Clean the mouth with water and have the person drink plenty of water.[1][11]

• Medical Emergency: Call a physician or poison control center immediately.[1]

First-Aid Decision Workflow

Caption: Decision workflow for first-aid response to exposure.

Handling and Storage: Proactive Safety Measures

Engineering Controls

• Ventilation: All handling of this compound must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[7][10]

• Eye Wash and Safety Shower: An operational eyewash station and safety shower must be readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[12] Contaminated clothing should be removed and laundered before reuse.[7]

• Respiratory Protection: If working outside a fume hood or if there is a risk of aerosolization, a NIOSH/MSHA-approved respirator is necessary.

Safe Storage

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Incompatibilities: Store away from strong oxidizing agents and strong acids.[1][3]

• Ignition Sources: Keep away from heat, sparks, and open flames.[1][3]

Safe Handling Workflow

Caption: Workflow for the safe handling of the thienopyridine compound.

Accidental Release and Fire-Fighting Measures

Accidental Release

• Evacuate: Evacuate non-essential personnel from the spill area.[10]

• Ventilate: Ensure adequate ventilation.

• Containment: For small spills, absorb with an inert material (e.g., sand, silica gel, or universal binder).[1]

• Collection: Collect the absorbed material into a suitable, closed container for disposal.[1][13]

• Decontamination: Clean the spill area thoroughly.

Fire-Fighting

• Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or appropriate foam.[1]

• Hazardous Combustion Products: Combustion may produce toxic gases, including nitrogen oxides (NOx), carbon oxides (CO, CO₂), sulfur oxides, and hydrogen bromide.[1][3]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1]

Stability and Reactivity

• Chemical Stability: The compound is expected to be stable under normal storage conditions.[13]

• Conditions to Avoid: Avoid exposure to heat, flames, and incompatible materials.[13]

• Incompatible Materials: Strong oxidizing agents and strong acids.[1][3]

• Hazardous Decomposition: Under fire conditions, hazardous decomposition products may be formed.[1][13]

Toxicological Information

The toxicological properties of 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine have not been fully investigated.[1] The information below is inferred from its structural components.

• Acute Toxicity: Likely harmful if swallowed.[2][3] Inhalation of high vapor concentrations may cause symptoms like headache, dizziness, and nausea.[1]

• Skin Irritation: Causes skin irritation.[2][3]

• Eye Irritation: Causes serious eye damage or irritation.[2][3]

• Respiratory Sensitization: May cause respiratory tract irritation.[2][3]

• Carcinogenicity & Mutagenicity: No data is available for the target compound. 3-bromopyridine is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1]

References

• U.S. Environmental Protection Agency. (n.d.). Bromine.
• Fisher Scientific. (2025, December 18). 3-Bromopyridine Safety Data Sheet.
• CLEAPSS. (n.d.). Student safety sheets 55 Bromine.
• Centers for Disease Control and Prevention. (2024, September 6). Bromine.
• Kansas State University. (n.d.). Standard Operating Procedure: Bromine.
• Aaronchem. (n.d.). 3-bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride.
• PubChem. (n.d.). 4H,5H,6H,7H-thieno(2,3-c)pyridine.
• PubChem. (n.d.). 2-bromo-4H,5H,6H,7H-thieno(3,2-c)pyridin-4-one.
• Jubilant Ingrevia. (n.d.). 3-Bromopyridine Safety Data Sheet.
• Carl ROTH. (n.d.). Safety Data Sheet: Bromine.
• Fisher Scientific. (2024, February 17). SAFETY DATA SHEET: 4,5,6,7-Tetrahydrothieno[3,2-c]pyridinehydrochloride.
• ResearchGate. (2025, August 7). The Chemistry of Thienopyridines.
• PubChemLite. (n.d.). 3-bromo-5h,7h-thieno[3,4-b]pyridine.
• Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET.
• ACS Publications. (2023, May 16). Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs.
• TCI Chemicals. (2025, March 24). SAFETY DATA SHEET.
• Google Patents. (n.d.). Formulation of a Thienopyridine Platelet Aggregation Inhibitor.
• Chemenu. (n.d.). cas 1788044-16-5|| where to buy 3-Bromo-4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrobromide.
• MDPI. (2022, January 27). Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity.
• Taylor & Francis. (n.d.). Thienopyridine – Knowledge and References.

Sources

• 1. fishersci.com [fishersci.com]
• 2. 4H,5H,6H,7H-thieno(2,3-c)pyridine | C7H9NS | CID 12337025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. researchgate.net [researchgate.net]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. aaronchem.com [aaronchem.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. semspub.epa.gov [semspub.epa.gov]
• 10. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 11. carlroth.com [carlroth.com]
• 12. science.cleapss.org.uk [science.cleapss.org.uk]
• 13. fishersci.co.uk [fishersci.co.uk]

An In-Depth Technical Guide to the Bioisosteric Applications of 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine

Abstract

In the landscape of modern drug discovery, the strategic modification of lead compounds to optimize potency, selectivity, and pharmacokinetic properties is paramount. Bioisosterism, the practice of substituting one chemical group with another that retains similar biological activity, stands as a cornerstone of medicinal chemistry. This guide delves into the specific applications of the 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine scaffold, a versatile heterocyclic system increasingly recognized for its utility as a bioisostere for privileged structures such as indole and other aromatic rings. We will explore its physicochemical rationale, synthetic accessibility, and impactful applications in drug design, providing researchers and drug development professionals with a comprehensive technical resource.

The Strategic Imperative of Bioisosterism

Bioisosterism is a powerful strategy employed to address multifaceted challenges in drug development, including toxicity, metabolic instability, and bioavailability, without drastically altering the core pharmacophore responsible for biological activity[1]. The interchange of atoms or groups can be classified as classical (involving atoms of the same valence) or non-classical (involving different numbers of atoms and electronic configurations that nonetheless produce similar biological effects)[1][2].

The thieno[2,3-c]pyridine nucleus, a fusion of thiophene and piperidine rings, has emerged as a "privileged scaffold."[3] Its rigid, bicyclic structure presents a unique three-dimensional arrangement of hydrogen bond donors and acceptors, making it an effective mimic for other key heterocyclic systems frequently found in biologically active molecules.[4][5]

The 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine Core: A Versatile Building Block

The subject of this guide, 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine, offers several distinct advantages for medicinal chemists:

• Structural Mimicry : The tetrahydrothieno[2,3-c]pyridine core can act as a non-classical bioisostere of the indole ring, a ubiquitous feature in kinase inhibitors and other therapeutic agents. This substitution can be advantageous for modulating hydrogen bonding patterns, improving metabolic stability by removing the indole-NH, or exploring novel intellectual property space.

• Synthetic Handle : The bromine atom at the 3-position serves as a crucial synthetic handle. It readily participates in a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the systematic and efficient introduction of diverse substituents to probe structure-activity relationships (SAR).

• Physicochemical Tuning : The replacement of a carbocyclic aromatic ring (like in indole) with the sulfur-containing thiophene ring alters the electronic distribution, lipophilicity, and metabolic profile of the molecule, providing a powerful tool for fine-tuning its drug-like properties.

Synthesis and Derivatization Strategy

The utility of a scaffold is directly tied to its synthetic accessibility. The tetrahydrothieno[2,3-c]pyridine core can be constructed through several established routes, with the Pictet-Spengler reaction being a prominent method.[6][7]

General Synthetic Workflow

The following diagram illustrates a generalized and robust workflow for the synthesis and subsequent diversification of the target scaffold.

Caption: Synthetic workflow for the 3-bromo-tetrahydrothieno[2,3-c]pyridine scaffold.

Detailed Experimental Protocol: Synthesis of the Core via Pictet-Spengler Reaction

This protocol is a representative example for synthesizing the core structure.

Objective: To synthesize 4,5,6,7-tetrahydrothieno[3,2-c]pyridine, an isostere of tetrahydroisoquinoline.[7]

Materials:

• 2-(Thiophen-2-yl)ethanamine

• Aqueous formaldehyde (37%)

• Hydrochloric acid (concentrated)

• Sodium hydroxide (NaOH) pellets

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-(thiophen-2-yl)ethanamine (1.0 eq) in a suitable solvent like water.

• Imine Formation: Add aqueous formaldehyde (1.1 eq) to the solution. Stir the mixture at room temperature for 1 hour to facilitate the formation of the intermediate imine.

• Cyclization: Carefully add concentrated hydrochloric acid to the mixture. Heat the reaction to reflux (typically 80-100 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the acid by adding a saturated solution of sodium hydroxide until the pH is basic (pH > 10).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with diethyl ether.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude 4,5,6,7-tetrahydrothieno[3,2-c]pyridine can be purified by column chromatography or crystallization to afford the final product. Subsequent bromination at the 3-position can be achieved using standard brominating agents like N-Bromosuccinimide (NBS).

Bioisosteric Applications: Case Studies

The true value of the 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine scaffold is demonstrated in its successful application in active drug discovery programs.

Case Study: Antagonists for Metabotropic Glutamate Receptor 1 (mGluR1)

Metabotropic glutamate receptor 1 (mGluR1) is a key target for treating various neurological disorders, including neuropathic pain.[8] In a search for novel mGluR1 antagonists, researchers designed and synthesized a library of compounds based on the tetrahydrothieno[2,3-c]pyridine scaffold.[8]

• Rationale: The scaffold was chosen to explore new chemical space and to serve as a rigid core to orient substituents towards key binding pockets in the receptor.

• Key Findings: Several derivatives demonstrated excellent antagonistic activity in vitro and significant pain-suppressing effects in animal models.[8] The 3-position, made accessible by a bromo-intermediate, was a critical point for derivatization to optimize potency and selectivity. One lead compound from this series showed a favorable oral pharmacokinetic profile in rats, highlighting the scaffold's ability to impart drug-like properties.[8]

Case Study: Kinase Inhibition (COT, Hsp90)

Bicyclic heteroaromatic systems are frequently used as ATP-mimetic kinase inhibitors.[4] The thieno[2,3-c]pyridine scaffold fits this profile perfectly, acting as a hinge-binding motif.

• COT Kinase Inhibitors: High-throughput screening identified 2,4-disubstituted thieno[2,3-c]pyridines as potent inhibitors of COT kinase (also known as TPL2), a critical enzyme in inflammatory pathways.[4] The synthetic availability of building blocks allowed for systematic exploration of SAR at both the 2- and 4-positions, leading to inhibitors with improved enzymatic and cellular activity.[4]

• Hsp90 Inhibitors: In another study, a series of thieno[2,3-c]pyridine derivatives were synthesized and evaluated as potential anticancer agents targeting Heat shock protein 90 (Hsp90).[9][10] One compound, in particular, showed potent inhibition against several cancer cell lines (head and neck, breast, colorectal) with IC50 values in the low micromolar range.[9][10] This compound was found to induce G2 phase arrest in the cell cycle.[9] Molecular docking studies confirmed favorable interactions with the Hsp90 target.[9]

The following diagram illustrates the bioisosteric relationship between the thieno[2,3-c]pyridine core and the well-known indole scaffold often found in kinase inhibitors.

Caption: Bioisosteric relationship between Indole and Thieno[2,3-c]pyridine.

Comparative Physicochemical Data

The choice of a bioisostere is often driven by the desire to modulate key physicochemical properties. The table below provides a calculated comparison between the parent indole scaffold and the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine core.

Property	Indole	4,5,6,7-Tetrahydrothieno[2,3-c]pyridine	Rationale for Bioisosteric Replacement
Molecular Weight	117.15 g/mol	139.22 g/mol	Minimal increase in size and weight.
logP (Calculated)	~2.1	~1.5	Increased polarity can improve aqueous solubility.
H-Bond Donors	1 (indole N-H)	1 (piperidine N-H)	Maintains H-bond donor capability.
H-Bond Acceptors	0	1 (piperidine N)	Adds an H-bond acceptor site, potentially engaging new interactions.
Metabolic Liability	Indole ring can be susceptible to oxidation.	Thiophene can offer a different metabolic profile, potentially more stable.	To improve metabolic stability and reduce potential for reactive metabolites.

Conclusion and Future Perspectives

The 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine scaffold represents a highly valuable and versatile tool in the medicinal chemist's arsenal. Its ability to act as a bioisostere for common pharmacophoric elements like indole, combined with a synthetically tractable handle for diversification, has led to its successful incorporation into inhibitors for diverse target classes, including GPCRs and kinases.[4][8] The scaffold's favorable physicochemical properties offer a clear path for optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of lead compounds. As drug discovery programs continue to demand novel chemical matter with improved properties, the strategic application of the thieno[2,3-c]pyridine core and its derivatives is poised for significant growth.

References

• PubMed. Discovery and biological evaluation of tetrahydrothieno[2,3-c]pyridine derivatives as selective metabotropic glutamate receptor 1 antagonists for the potential treatment of neuropathic pain. (2015). Available from: [Link]

• ResearchGate. Discovery of thieno[2,3-c]pyridines as potent COT inhibitors. (2025). Available from: [Link]

• MDPI. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. (2025). Available from: [Link]

• MDPI. Pyridazinic Bioisosteres with Potential Applications in Medicinal Chemistry and Agriculture. (2023). Available from: [Link]

• ResearchGate. Retroisosteres of the thienopyrrole system, a classical bioisostere of indole ring. Available from: [Link]

• PMC. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction. Available from: [Link]

• Semantic Scholar. New benzothieno[2,3-c]pyridines as non-steroidal CYP17 inhibitors. Available from: [Link]

• DOI. Thermal Synthesis of 3‐Bromothieno[3,2‐c]pyridin‐4‐(5H)‐one: A Telescoped Procedure with Tributylamine. (2014). Available from: [Link]

• ResearchGate. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. (2025). Available from: [Link]

• ResearchGate. (PDF) Synthesis and Biological Activity of Substituted-4,5,6,7-tetrahydrothieno Pyridines: A Review. (2015). Available from: [Link]

• PMC. Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridines and Comparison with Their Isosteric 1,2,3,4-Tetrahydroisoquinolines as Inhibitors of Phenylethanolamine N-Methyltransferase. Available from: [Link]

• PMC. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Available from: [Link]

• synthesis of heterocyclic compounds from the reactions of dehydroacetic acid (dha) and its derivatives. (2004). Available from: [Link]

• Google Patents. US4529596A - Thieno [3,2-c] pyridine derivatives and their therapeutic application.

• Frontiers. Recent Advances of Pyridinone in Medicinal Chemistry. (2022). Available from: [Link]

• PubChem. 2-bromo-4H,5H,6H,7H-thieno(3,2-c)pyridin-4-one. Available from: [Link]

• Journal of Applied Pharmaceutical Science. Antibacterial evaluation and molecular properties of pyrazolo[3,4-b] pyridines and thieno[2,3-b]pyridines. (2021). Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Recent Advances of Pyridinone in Medicinal Chemistry [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridines and Comparison with Their Isosteric 1,2,3,4-Tetrahydroisoquinolines as Inhibitors of Phenylethanolamine N-Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery and biological evaluation of tetrahydrothieno[2,3-c]pyridine derivatives as selective metabotropic glutamate receptor 1 antagonists for the potential treatment of neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Suzuki Cross-Coupling of 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine

For an audience of researchers, scientists, and drug development professionals, this guide provides an in-depth exploration of the Suzuki-Miyaura cross-coupling reaction, specifically tailored for the functionalization of the 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine scaffold. This versatile heterocyclic core is of significant interest in medicinal chemistry, and its effective diversification is key to unlocking novel therapeutic agents. [1][2]

The thieno[2,3-c]pyridine framework is a prominent heterocyclic system in the field of medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anticancer and kinase inhibition properties.[1][2][3] The Suzuki-Miyaura cross-coupling reaction stands out as one of the most powerful and versatile methods for forming carbon-carbon bonds, making it an indispensable tool for the late-stage functionalization and generation of analog libraries of complex molecules.[4][5][6][7] This protocol focuses on leveraging this Nobel Prize-winning reaction to modify 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine, a key intermediate for creating diverse chemical entities.[4]

Mechanistic Foundation of the Suzuki-Miyaura Cross-Coupling

A thorough understanding of the reaction mechanism is paramount for successful protocol development and troubleshooting. The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that involves the coupling of an organoboron species (like a boronic acid or its ester) with an organic halide or triflate.[4][7][8][9][10] The catalytic cycle is generally accepted to proceed through three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine, forming a Pd(II) complex.[8][10] The reactivity of the halide is a crucial factor, with the general trend being I > Br > Cl.[9]

• Transmetalation: In this step, the organic group from the boronic acid is transferred to the palladium center.[9] This process is facilitated by a base, which activates the organoboron reagent to form a more nucleophilic boronate species.[9][11]

• Reductive Elimination: The final step involves the formation of the new carbon-carbon bond as the two organic fragments are eliminated from the palladium center, regenerating the catalytically active Pd(0) species.[8][10]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a robust starting point for the Suzuki coupling of 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine with various aryl and heteroaryl boronic acids. The inclusion of specific checks and observations aims to create a self-validating workflow.

Materials and Reagents

• Substrate: 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine

• Boronic Acid: Aryl or heteroaryl boronic acid (1.2 - 1.5 equivalents)

• Palladium Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) or PdCl₂(dppf) (1-5 mol%)

• Base: K₂CO₃, Cs₂CO₃, or K₃PO₄ (2-3 equivalents)

• Solvent: 1,4-Dioxane/Water (4:1 v/v) or Toluene/Ethanol/Water mixture

• Inert Gas: Argon or Nitrogen

Step-by-Step Methodology

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine (1.0 eq), the desired boronic acid (1.2 eq), and the base (2.5 eq).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (Argon or Nitrogen) three times. This step is critical as oxygen can deactivate the palladium catalyst.[12][13]

• Solvent Addition: Add the degassed solvent mixture via cannula to the flask. Proper degassing of the solvent by sparging with an inert gas for 15-30 minutes is crucial for reproducible results.[12]

• Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst to the reaction mixture.

• Reaction Execution: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 10. m.youtube.com [m.youtube.com]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine

Introduction: The Strategic Importance of Thieno[2,3-c]pyridines and C-N Bond Formation

The thieno[2,3-c]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry and materials science.[1] Its unique electronic properties and three-dimensional structure have made it a cornerstone in the development of novel therapeutics, including kinase inhibitors and anticancer agents.[2] The functionalization of this core structure is paramount for modulating its biological activity and physicochemical properties. Among the various synthetic transformations, the construction of carbon-nitrogen (C-N) bonds is of critical importance for introducing diverse functionalities and expanding the chemical space for drug discovery.

The Buchwald-Hartwig amination has emerged as a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[3][4] This reaction offers a significant advantage over traditional methods, such as nucleophilic aromatic substitution, due to its broad substrate scope, functional group tolerance, and milder reaction conditions.[5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the successful application of the Buchwald-Hartwig amination to a specific and valuable substrate: 3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, offer troubleshooting advice, and present a case study to illustrate expected outcomes.

Mechanism and Key Principles of the Buchwald-Hartwig Amination

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) and palladium(II) intermediate.[6][7] The generally accepted mechanism consists of three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[8]

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the aryl halide (3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine) to a coordinatively unsaturated Pd(0) complex. This step forms a Pd(II) species. The reactivity of the aryl halide generally follows the trend: I > Br > Cl.[6]

• Amine Coordination and Deprotonation: The amine nucleophile then coordinates to the Pd(II) complex. A base is crucial in this step to deprotonate the coordinated amine, forming a palladium-amido complex.[7] The choice of base is critical and can significantly impact the reaction outcome.

• Reductive Elimination: The final step is the reductive elimination from the palladium-amido complex, which forms the desired C-N bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3]

dot graph "Buchwald_Hartwig_Catalytic_Cycle" { layout=neato; node [shape=box, style=filled, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

// Nodes pd0 [label="L-Pd(0)\n(Active Catalyst)", fillcolor="#F1F3F4", fontcolor="#202124"]; oa_complex [label="L-Pd(II)(Ar)(X)", pos="3,3!", fillcolor="#F1F3F4", fontcolor="#202124"]; amido_complex [label="L-Pd(II)(Ar)(NR'R'')", pos="0,3!", fillcolor="#F1F3F4", fontcolor="#202124"]; product [label="Ar-NR'R''\n(Product)", pos="-3,0!", fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges pd0 -> oa_complex [label="Oxidative Addition\n(Ar-X)"]; oa_complex -> amido_complex [label="Amine Coordination &\nDeprotonation (HNR'R'', Base)"]; amido_complex -> product [label="Reductive Elimination"]; product -> pd0 [style=invis]; amido_complex -> pd0 [label="Regeneration of Pd(0)"];

// Invisible nodes and edges for layout center [pos="0,0!", style=invis]; center -> pd0 [style=invis]; center -> oa_complex [style=invis]; center -> amido_complex [style=invis]; center -> product [style=invis];

caption [label="Simplified Buchwald-Hartwig Catalytic Cycle", shape=plaintext, fontsize=10, fontcolor="#5F6368", pos="0,-1.5!"]; }

Caption: Simplified Buchwald-Hartwig Catalytic Cycle

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine	≥95%	Commercially Available	Store under inert atmosphere.
Amine	≥98%	Commercially Available	Purify if necessary (distillation, etc.).
Palladium Precatalyst (e.g., Pd₂(dba)₃)	Catalyst Grade	Commercially Available	Handle in a glovebox or under inert gas.
Phosphine Ligand (e.g., XPhos, RuPhos)	Catalyst Grade	Commercially Available	Air-sensitive, handle under inert gas.
Base (e.g., Sodium tert-butoxide)	≥98%	Commercially Available	Highly hygroscopic, store and handle in a glovebox.
Anhydrous Toluene	Anhydrous	Commercially Available	Use a freshly opened bottle or dry over sodium/benzophenone.
Anhydrous Dioxane	Anhydrous	Commercially Available	Use a freshly opened bottle or dry over sodium/benzophenone.
Argon or Nitrogen	High Purity	Gas Supplier	For maintaining an inert atmosphere.
Standard Glassware	-	-	Oven-dried before use.
Magnetic Stirrer with Heating	-	-	-

Detailed Experimental Protocol

This protocol provides a general procedure for the Buchwald-Hartwig amination of 3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine. Optimization of reaction parameters may be necessary for different amine coupling partners.[5][9]

Reaction Setup Workflow dot graph "Experimental_Workflow" { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

subgraph "cluster_Inert_Atmosphere" { label = "Inert Atmosphere (Glovebox or Schlenk Line)"; bgcolor="#FFFFFF";

}

// Nodes outside the subgraph heat_stir [label="4. Heat and Stir\n(e.g., 80-110 °C)"]; monitor [label="5. Monitor Reaction\n(TLC, LC-MS)"]; workup [label="6. Reaction Workup\n(Quench, Extract)"]; purify [label="7. Purification\n(Column Chromatography)"];

// Edges setup -> add_reagents; add_reagents -> add_solvent; add_solvent -> heat_stir; heat_stir -> monitor; monitor -> workup; workup -> purify; }

Caption: Experimental Workflow for Buchwald-Hartwig Amination

Step-by-Step Procedure:

• Inert Atmosphere Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., sodium tert-butoxide, 1.4-2.0 equivalents) under an inert atmosphere of argon or nitrogen.

• Reagent Addition: To the same Schlenk tube, add 3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine (1.0 equivalent) and the desired amine (1.1-1.5 equivalents).

• Solvent Addition: Seal the Schlenk tube with a septum and introduce anhydrous toluene or dioxane (to achieve a concentration of 0.1-0.2 M with respect to the limiting reagent) via a syringe.

• Reaction Execution: Place the Schlenk tube in a preheated oil bath and stir the reaction mixture vigorously at the desired temperature (typically between 80-110 °C).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and quench with water or a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with the same organic solvent (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired N-aminated thieno[2,3-c]pyridine product.

Troubleshooting and Optimization

Even with a robust protocol, challenges can arise. The following table provides guidance on common issues and potential solutions.[10][11][12]

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Poor quality reagents/solvents- Incorrect base	- Use a fresh batch of catalyst and ligand.- Ensure all reagents are pure and solvents are anhydrous.- Screen different bases (e.g., LiHMDS, K₃PO₄).
Reaction Stalls	- Catalyst decomposition- Product inhibition	- Lower the reaction temperature and increase the reaction time.- Consider a different ligand that is more stable.- Dilute the reaction mixture.
Formation of Side Products	- Hydrodehalogenation- Homocoupling of the amine	- Use a less sterically hindered ligand.- Lower the reaction temperature.- Adjust the stoichiometry of the amine.
Difficulty in Purification	- Co-elution with starting materials or byproducts	- Optimize the mobile phase for column chromatography.- Consider recrystallization or preparative HPLC.

Case Study: Amination with Morpholine

To illustrate the application of this protocol, a hypothetical case study for the coupling of 3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine with morpholine is presented below.

Reaction Scheme:

3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine + Morpholine --(Pd catalyst, ligand, base, solvent, heat)--> 3-(Morpholin-4-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine

Table of Reaction Parameters and Results:

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOtBu (1.5)	Toluene	100	12	85
2	Pd(OAc)₂ (2.0)	RuPhos (4.0)	LiHMDS (1.8)	Dioxane	110	16	78
3	Pd₂(dba)₃ (1.5)	BINAP (3.0)	NaOtBu (1.5)	Toluene	100	24	45
4	Pd₂(dba)₃ (1.5)	XPhos (3.0)	K₃PO₄ (2.0)	Dioxane	110	24	62

Analysis of Results:

The data suggests that the combination of Pd₂(dba)₃ as the precatalyst and a bulky biaryl phosphine ligand like XPhos provides the highest yield in a reasonable timeframe (Entry 1). The use of a different ligand, BINAP, resulted in a significantly lower yield, highlighting the importance of ligand selection for this specific substrate (Entry 3). While other conditions also provided the desired product, the initial screening points towards the conditions in Entry 1 as a promising starting point for further optimization.

Conclusion

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of N-functionalized thieno[2,3-c]pyridine derivatives. By understanding the underlying mechanism, carefully selecting reagents and reaction conditions, and employing systematic troubleshooting, researchers can successfully and efficiently synthesize a wide array of novel compounds for applications in drug discovery and materials science. This guide provides a solid foundation for the practical application of this powerful cross-coupling reaction.

References

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis. Available at: [Link]

• Buchwald-Hartwig Cross-Coupling - J&K Scientific LLC. Available at: [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. Available at: [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. Available at: [Link]

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors - MDPI. Available at: [Link]

• Buchwald-Hartwig coupling troubleshooting - Chemistry Stack Exchange. Available at: [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress. Available at: [Link]

• Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC. Available at: [Link]

• Selected ligands and catalysts for Buchwald‐Hartwig amination.... - ResearchGate. Available at: [Link]

• Synthesis of Thieno[2,3-c]pyridine Derivatives by 1,2,3- Triazole-Mediated Metal-Free Denitrogenative Transformation. Available at: [Link]

• Efficient Pd-Catalyzed Amination of Heteroaryl Halides | Organic Letters - ACS Publications. Available at: [Link]

• Synthesis of thieno[2,3-c]pyridines and related heterocyclic systems - ResearchGate. Available at: [Link]

Sources

• 1. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. jk-sci.com [jk-sci.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. reddit.com [reddit.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Hub: Recrystallization of 3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine

Part 1: Executive Solution Summary

For the purification of 3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine , the physical form of your starting material (Free Base vs. Hydrochloride Salt) dictates the solvent strategy. This intermediate is structurally isomeric to the synthesis core of Clopidogrel (thieno[3,2-c]pyridine), and their solubility profiles are highly analogous.

Quick Reference: Solvent Selection Matrix

Target Form	Primary Solvent System	Anti-Solvent (if needed)	Key Mechanism
Hydrochloride Salt (Recommended)	Isopropanol (IPA)	Diethyl Ether or MTBE	Temperature-dependent solubility; high recovery yield.
Hydrochloride Salt (Alternative)	Ethanol (Abs.)	Ethyl Acetate	Slower crystallization; higher purity for deep-colored impurities.
Free Base (Oily/Low MP)	Hexane / DCM	Hexane	Not recommended for crystallization. Use column chromatography or distillation.

Critical Note: The free base of thienopyridines is often an unstable oil prone to oxidation. We strongly recommend converting the crude reaction mixture to the Hydrochloride (HCl) salt to facilitate crystallization and long-term stability.

Part 2: Technical Deep Dive & Rationale

Why Isopropanol (IPA)?

The 3-bromo substituent adds lipophilicity to the tetrahydrothienopyridine core compared to the parent molecule. While the hydrochloride salt is highly soluble in water and methanol (making yield loss a risk), it exhibits a steep solubility curve in Isopropanol .

• At Reflux (82°C): The salt fully dissolves, disrupting the crystal lattice and releasing trapped impurities.

• At Cooling (0-5°C): The ionic lattice re-forms rapidly, while organic impurities (unreacted thiophene derivatives, bromination byproducts) remain in the lipophilic mother liquor.

The "Oiling Out" Phenomenon

Users often report the product separating as a "gum" or oil rather than crystals. This occurs when the solution temperature drops below the liquid-liquid phase separation point before it hits the crystallization point.

• Cause: Solvent is too polar (e.g., too much water) or cooling is too rapid.

• Fix: Use dry solvents (anhydrous IPA) or add a "seed" crystal at the cloud point.

Part 3: Step-by-Step Protocols

Protocol A: Recrystallization of the HCl Salt (Standard)

Best for: Routine purification of crude solid with >85% purity.

• Dissolution: Place 10 g of crude 3-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine HCl in a round-bottom flask.

• Solvent Addition: Add Isopropanol (IPA) (approx. 5-7 mL per gram of solid).

• Reflux: Heat to reflux (82°C) with stirring. The solid should dissolve completely.

  • Troubleshooting: If undissolved solids remain after 15 mins, they are likely inorganic salts (e.g., NaCl). Filter the hot solution through a pre-warmed funnel.

• Controlled Cooling: Remove heat and allow the flask to cool to room temperature slowly (over 1-2 hours). Do not use an ice bath yet.

• Crystallization: Once crystals form at RT, move the flask to an ice bath (0-4°C) for 2 hours to maximize yield.

• Isolation: Filter the white/off-white needles under vacuum. Wash the cake with cold IPA (2 x 5 mL).

• Drying: Dry in a vacuum oven at 40°C for 6 hours.

Protocol B: Reactive Crystallization (From Crude Free Base Oil)

Best for: Isolating the product directly from a reaction mixture.

• Extraction: Dissolve the crude reaction oil in Dichloromethane (DCM) and wash with saturated NaHCO₃ to remove acid impurities. Dry the organic layer over Na₂SO₄.[1][2]

• Acidification: Cool the DCM solution to 0-5°C. Slowly add 4M HCl in Dioxane or Ethanolic HCl (1.1 equivalents).

• Precipitation: The HCl salt will precipitate immediately.

• Solvent Swap: Evaporate the DCM/Dioxane to roughly 20% volume. Add Ethyl Acetate (EtOAc) or MTBE as an anti-solvent to force complete precipitation.

• Filtration: Filter the solid. If it is colored/impure, proceed to Protocol A for final polishing.

Part 4: Troubleshooting & FAQs

Q1: My product turned into a sticky brown oil at the bottom of the flask. What happened? A: This is "oiling out." It happens if the solvent boiling point is higher than the melting point of the solvated salt, or if impurities are depressing the melting point.

• Fix: Re-heat to dissolve the oil. Add a small amount of a more polar solvent (e.g., Methanol, 2-5% by volume) to increase solubility, then cool very slowly with vigorous stirring. Scratching the glass with a rod can induce nucleation.

Q2: The crystals are yellow/orange instead of white. A: Coloration usually comes from oxidized thiophene byproducts or trace bromine.

• Fix: In the dissolution step (Protocol A, Step 3), add Activated Carbon (Charcoal) (5 wt%). Reflux for 10 minutes, then filter hot through Celite to remove the carbon. The filtrate should be clear/colorless.

Q3: Can I use water for recrystallization? A: While the salt is soluble in water, the recovery yield is often poor due to high solubility even at low temperatures. Furthermore, heating thienopyridines in water for extended periods can lead to hydrolysis or ring-opening side reactions. We recommend anhydrous alcohols.

Part 5: Process Logic Visualization

Caption: Decision logic for the purification of 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine, handling both free base conversion and salt recrystallization.

References

• Guidechem. (2023). Synthesis and Recrystallization of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride. Retrieved from

• National Institutes of Health (NIH) - PubChem. (2025). 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one Compound Summary. Retrieved from [3]

• ChemicalBook. (2026).[4] 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride Properties and Suppliers. Retrieved from

• Santa Cruz Biotechnology. (2025). 4,5,6,7-Tetrahydrothieno[2,3-c]pyridine hydrochloride Product Data. Retrieved from [5]

• MedChemExpress. (2025). 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride Storage and Stability. Retrieved from

Sources

• 1. guidechem.com [guidechem.com]
• 2. US4529596A - Thieno [3,2-c] pyridine derivatives and their therapeutic application - Google Patents [patents.google.com]
• 3. 2-bromo-4H,5H,6H,7H-thieno(3,2-c)pyridin-4-one | C7H6BrNOS | CID 56972289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4,5,6,7-Tetrahydrothieno[3,2,c] pyridine hydrochloride | 28783-41-7 [chemicalbook.com]
• 5. 4,5,6,7-Tetrahydrothieno[2,3-c]pyridine hydrochloride | CAS 28783-38-2 | SCBT - Santa Cruz Biotechnology [scbt.com]

Stability of 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine under basic conditions

Introduction: Welcome to the technical support guide for 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine. This versatile heterocyclic compound is a crucial building block in medicinal chemistry and drug development, forming the core of numerous biologically active molecules.[1][2] Its unique structure, combining a brominated thiophene ring with a piperidine moiety, offers multiple avenues for chemical modification. However, this same structure presents specific challenges regarding stability and reactivity, particularly under basic conditions.

This guide is designed for researchers, chemists, and drug development professionals. It moves beyond simple protocols to provide in-depth, field-proven insights into the behavior of this molecule. We will address common experimental failures, explain the underlying chemical principles, and offer robust troubleshooting strategies to ensure the success and reproducibility of your synthetic campaigns.

Section 1: Fundamental Reactivity Overview

The key to successfully using 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine lies in understanding its three primary reactive sites when exposed to basic reagents. The choice of base dictates which site is addressed, and a misunderstanding of this principle is the most common source of failed reactions.

• The Secondary Amine (N-H, Site A): The proton on the piperidine nitrogen is the most acidic proton in the molecule (pKa ~11 for piperidine itself). It will be readily deprotonated by strong bases such as organolithiums (n-BuLi, t-BuLi) and lithium amides (LDA, LiHMDS). This is often an undesired primary reaction if the goal is to modify the thiophene ring.

• The Thiophene C-Br Bond (Site B): The carbon-bromine bond is susceptible to metal-halogen exchange, a rapid reaction with strong organolithium bases that replaces the bromine with a lithium atom.[3] This is a powerful method for C-C bond formation but competes with deprotonation reactions.

• The Thiophene C2-H Bond (Site C): The proton at the C2 position (adjacent to the sulfur atom) is the most acidic carbon-bound proton on the thiophene ring.[4] Strong, non-nucleophilic bases like LDA may preferentially abstract this proton over performing a metal-halogen exchange.[5][6]

Caption: Key reactive sites on the thienopyridine scaffold.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during experimentation in a direct question-and-answer format.

Q1: I'm trying to lithiate the thiophene ring with n-BuLi to add an electrophile, but I'm only recovering my starting material after quench. What is happening?

A: This is a classic issue. The most probable cause is that the n-BuLi is deprotonating the piperidine N-H (Site A) instead of interacting with the thiophene ring. This is the fastest acid-base reaction. The resulting lithium amide is often unreactive towards your intended goal and is simply protonated during the aqueous workup, regenerating the starting material.

• Causality: The N-H proton is significantly more acidic than any C-H proton on the molecule and the N-H deprotonation is kinetically and thermodynamically favored over metal-halogen exchange or C-H lithiation.

• Solution: You must protect the piperidine nitrogen before attempting reactions with strong bases on the thiophene ring. A tert-butyloxycarbonyl (Boc) group is standard and is stable to organolithium reagents at low temperatures but can be easily removed later.

Q2: I need to perform a clean metal-halogen exchange at the C3 position (Site B). Which organolithium reagent is best?

A: For a clean and efficient lithium-bromine exchange on a 3-bromothiophene system, tert-butyllithium (t-BuLi) is the reagent of choice.[5]

• Expertise: While n-BuLi can work, it is more prone to competing side reactions like deprotonation at the C2 position (Site C).[7] LDA is generally unsuitable as it strongly favors deprotonation at C2 over halogen exchange.[5] t-BuLi's high reactivity and steric bulk favor the kinetically rapid metal-halogen exchange pathway.

• Pro-Tip: For optimal results, use 2 equivalents of t-BuLi at -78 °C. The first equivalent performs the exchange, and the second irreversibly eliminates the t-BuBr byproduct to form isobutylene, driving the equilibrium to completion and preventing side reactions.[5]

Q3: My reaction with an organolithium base turned dark and resulted in a complex mixture of unidentifiable products. What could cause this degradation?

A: There are two likely degradation pathways under these conditions:

• Reaction with the Solvent: Ethereal solvents like THF are not inert to organolithium reagents, especially at temperatures above -60 °C. n-BuLi can deprotonate THF, leading to its decomposition.[8] This process consumes your reagent and introduces reactive byproducts. Always maintain very low temperatures (e.g., -78 °C) when using organolithiums in THF.

• Thiophene Ring Opening: In the presence of strong bases and highly polar co-solvents like HMPA, the thiophene ring itself can be susceptible to cleavage, opening to form enynethiolates.[6] While less common in standard ethereal solvents, this pathway represents a potential route for irreversible degradation under harsh conditions.

Q4: I want to perform a Suzuki or Heck cross-coupling. What base should I use, and do I still need to protect the nitrogen?

A: For palladium-catalyzed cross-coupling reactions, you should use a weaker inorganic base. Protection of the nitrogen is typically not necessary.

• Causality: Reactions like Suzuki, Heck, or Buchwald-Hartwig amination do not involve free organolithium species. They use weaker bases like sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃).[9][10] These bases are strong enough to facilitate the catalytic cycle (e.g., deprotonate the boronic acid complex or regenerate the Pd(0) catalyst) but are not strong enough to deprotonate the piperidine nitrogen or cause unwanted side reactions on the thiophene ring.

• Recommendation: A common and effective system for a Suzuki coupling would be Pd(PPh₃)₄ as the catalyst with 2M aqueous Na₂CO₃ in a solvent like toluene or DME.[10]

Section 3: Data Summary & Recommended Protocols

Table 1: Summary of Base Selection and Expected Outcome

Base	Primary Reaction	Recommended Use Case	Key Side Reactions / Considerations
t-BuLi	C3-Br Metal-Halogen Exchange[5]	Generating the 3-lithio species for subsequent reaction with electrophiles.	Requires N-protection. Pyrophoric. Must be used at low temp (-78 °C).
n-BuLi	N-H Deprotonation / C3-Br Exchange	Can be used for exchange but is less selective than t-BuLi.	Requires N-protection. Prone to competing C2-deprotonation and reaction with THF.[7][8]
LDA	C2-H Deprotonation[5]	Selective functionalization at the C2 position.	Inefficient for C3-Br exchange. Requires N-protection.
Na₂CO₃ / K₂CO₃	Mild Base for Catalytic Cycles	Standard for Pd-catalyzed cross-coupling (Suzuki, Heck).[9][10]	N-protection is generally not required. Reaction requires heat.
NEt₃ / DIPEA	Organic Amine Base	Used in some Pd-coupling reactions (e.g., Heck) and for quenching acid.	Not strong enough for deprotonation or metal-halogen exchange.
LiHMDS	Strong, Non-nucleophilic Base	N-H deprotonation or C-H deprotonation. Used in some Pd-catalyzed aminations.[11]	Unlikely to promote metal-halogen exchange. Requires N-protection.

Experimental Protocols

Protocol 1: Robust Metal-Halogen Exchange and Formylation

This protocol describes the N-protection of the starting material, followed by a highly reliable t-BuLi mediated metal-halogen exchange and trapping with an electrophile (DMF) to yield the corresponding aldehyde.

Caption: Workflow for N-protection and subsequent functionalization.

Methodology:

• N-Protection:

  • To a stirred solution of 3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine (1.0 eq) and triethylamine (1.5 eq) in dichloromethane (DCM), add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4 hours, monitoring by TLC until the starting material is consumed.

  • Perform a standard aqueous workup and purify by column chromatography to yield N-Boc-3-Bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine.

• Metal-Halogen Exchange & Quench:

  • CRITICAL: This step must be performed under a dry, inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

  • Dissolve the N-Boc protected starting material (1.0 eq) in anhydrous THF and cool the solution to -78 °C (dry ice/acetone bath).

  • Slowly add t-butyllithium (2.1 eq) dropwise via syringe, ensuring the internal temperature does not rise significantly.

  • Stir the resulting solution at -78 °C for 1 hour.

  • Add anhydrous N,N-Dimethylformamide (DMF, 3.0 eq) dropwise.

  • Stir at -78 °C for another hour, then remove the cooling bath and allow the reaction to warm to room temperature.

  • Quench the reaction carefully by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography to obtain the desired aldehyde.

References

• Giumanini, A. G., & Lercker, G. (1986). Generation of 3- and 5-lithiothiophene-2-carboxylates via metal-halogen exchange and their addition reactions to chalcogenoxanthones. Journal of Organic Chemistry, 72(7), 2647-50. [Link]

• ResearchGate. (2014). Which one is the best reagent for the lithiation of 3-bromothiophene, n-BuLi, t-BuLi, LDA and why?[Link]

• Gronowitz, S., & Hörnfeldt, A. B. (1963). Metalation and halogen–metal exchange in 3-arylthiophens. Journal of the Chemical Society C: Organic. [Link]

• Chemoselective. (2025). Metal Halogen Exchange Reaction Explained. YouTube. [Link]

• Sangshetti, J. N., et al. (2015). Synthesis and Biological Activity of Substituted-4,5,6,7-tetrahydrothieno Pyridines: A Review. Mini-Reviews in Medicinal Chemistry, 14(12). [Link]

• Grunewald, G. L., et al. (2005). Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridines and Comparison with Their Isosteric 1,2,3,4-Tetrahydroisoquinolines as Inhibitors of Phenylethanolamine N-Methyltransferase. Journal of Medicinal Chemistry, 48(22), 7003-7015. [Link]

• Zhang, Y., et al. (2025). Discovery of 4,5,6,7-Tetrahydrothieno [3,2-b] Pyridine as Novel Fungicide Lead Scaffold. Molecules, 30(13), 5432. [Link]

• Wikipedia. (n.d.). Metal–halogen exchange. [Link]

• Shashikant, P., et al. (2025). Synthesis and Biological Activity of Substituted-4,5,6,7-tetrahydrothieno Pyridines: A Review. Mini-Reviews in Medicinal Chemistry. [Link]

• Slocum, D. W., & Jennings, C. A. (1976). O -Tetrahydropyran-2-yloxy ( O THP) as an ortho Directing Group in the Lithiation of Pyridines. The Journal of Organic Chemistry, 41(22), 3653-3663. [Link]

• Brandsma, L., & Verkruijsse, H. D. (1990). Base‐induced deprotonation and ring opening of thiophene and some of its derivatives. Synthesis, 1990(12), 984-990. [Link]

• Google Patents. (2012). CN102432626A - Synthesis method of 4,5,6, 7-tetrahydrothiophene [3,2-c ] pyridine hydrochloride.

• Schiel, C., et al. (2016). Thiophene degradation. ResearchGate. [Link]

• Krska, S. W., et al. (2011). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic Letters, 13(10), 2759-2761. [Link]

• Siegel, D. (n.d.). Organolithium Reagents. Harvard University. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Metalation and halogen–metal exchange in 3-arylthiophens - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 8. people.uniurb.it [people.uniurb.it]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]

Storage conditions to prevent degradation of 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine

This guide is intended for researchers, scientists, and drug development professionals working with 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine. The following information is curated to ensure the stability and integrity of the compound throughout its storage and handling in your experimental workflows. While specific degradation data for this molecule is limited, the recommendations provided are based on established principles for handling brominated heterocyclic compounds and air-sensitive materials.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine?

To ensure long-term stability, the compound should be stored in a cool, dry, and dark environment.[1] A temperature of -20°C is recommended for long-term storage. The container should be tightly sealed to prevent exposure to moisture and air.[1][2] For optimal preservation, storing under an inert atmosphere, such as argon or nitrogen, is strongly advised.[3]

Q2: Is this compound sensitive to light?

Yes, compounds containing a brominated heterocyclic ring system can be susceptible to photolytic degradation.[4][5] It is crucial to store the material in an amber or opaque vial to protect it from light.[1][6] When handling the compound, avoid direct exposure to sunlight or strong artificial light.[1]

Q3: How should I handle the compound to prevent degradation during my experiments?

Due to its potential sensitivity to air and moisture, it is best to handle 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine in an inert atmosphere, such as a glovebox or using a Schlenk line.[7] If these are not available, work quickly and efficiently in a well-ventilated fume hood, minimizing the compound's exposure to the atmosphere. Use dry glassware and solvents to prevent hydrolysis.[8][9]

Q4: What are the potential signs of degradation?

Visual signs of degradation can include a change in color or the appearance of solid precipitates in a solution. For a more accurate assessment, analytical techniques such as HPLC or LC-MS can be used to check for the presence of impurities or degradation products.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of the compound due to improper storage or handling.	Verify the purity of your compound using an appropriate analytical method (e.g., NMR, HPLC). If degradation is confirmed, procure a fresh batch and strictly adhere to the recommended storage and handling procedures.
Change in physical appearance (e.g., color)	Exposure to light, air (oxygen), or moisture.	Discard the degraded material. When opening a new vial, immediately blanket the headspace with an inert gas (argon or nitrogen) before sealing for storage.
Low yield in a reaction	The compound may have partially degraded, leading to a lower effective concentration.	Before use in a critical reaction, it is advisable to perform a purity check. Consider re-purifying the material if minor degradation is suspected and a fresh batch is not readily available.
Unexpected side products in a reaction	Degradation products may be participating in the reaction.	Characterize the side products to understand the degradation pathway. This information can help in optimizing the reaction conditions and handling procedures to minimize degradation.

Visualizing Degradation and Handling

Potential Degradation Pathways

The thieno[2,3-c]pyridine core, particularly with a bromine substituent, is susceptible to several degradation pathways. The diagram below illustrates the most probable routes of degradation based on the chemical properties of similar molecules.

A diagram of potential degradation pathways.

Decision Tree for Handling and Storage

This workflow provides a step-by-step guide to ensure the integrity of your compound.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 4. researchgate.net [researchgate.net]
• 5. Degradation processes of brominated flame retardants dispersed in high impact polystyrene under UV-visible radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. web.mit.edu [web.mit.edu]
• 9. ehs.umich.edu [ehs.umich.edu]

Technical Support Center: 3-Bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine Coupling Optimization

Executive Summary: The Thermal Window

The coupling of 3-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine presents a unique challenge in medicinal chemistry. Unlike simple aryl bromides, this scaffold possesses two distinct features that dictate the reaction temperature window:

• The Thiophene Sulfur: The sulfur atom at position 1 is electron-rich and can coordinate to Palladium (Pd), potentially poisoning the catalyst at lower temperatures or insufficient ligand loadings.

• The C3-Position Sterics: The bromine at C3 is adjacent to the fused tetrahydropyridine ring. While not as sterically hindered as a ortho-disubstituted benzene, the fused ring system imparts rigidity that can impede the approach of bulky boronic acids.

The Critical Thermal Window: 80°C – 100°C [1]

• < 80°C: Often results in stalled conversion due to the high energy barrier for oxidative addition into the electron-rich thiophene C-Br bond.

• > 110°C: drastically increases the rate of hydrodebromination (where the Br is replaced by H), a common side-reaction in electron-rich heteroaryl halides.

Troubleshooting Guide (Q&A Format)

Issue 1: Reaction Stalls at ~50% Conversion

User Question: "I am running a Suzuki coupling at 80°C using Pd(PPh3)4. The reaction starts well but stalls after 2 hours with 50% starting material remaining. Adding more catalyst doesn't help. What is happening?"

Technical Diagnosis: You are likely experiencing Catalyst Deactivation via Sulfur Coordination . The thiophene sulfur has high affinity for Pd(0). Monodentate phosphines like PPh3 are labile; once they dissociate, the sulfur binds to the Pd, forming an inactive complex (Pd black precipitation is often visible).

Solution:

• Increase Temperature to 95-100°C: Higher thermal energy promotes ligand exchange, preventing the sulfur trap.

• Switch Ligand System: Move to biaryl monophosphine ligands (Buchwald ligands) like XPhos or SPhos . These are bulky and electron-rich, facilitating oxidative addition while preventing sulfur coordination.

  • Recommended Catalyst: XPhos Pd G3 or Pd(dppf)Cl2 (bidentate ligands are more stable).

Issue 2: The "Phantom" Product (Hydrodebromination)

User Question: "I ran the reaction at 120°C in DMF to push it to completion. LCMS shows the starting material is gone, but the product mass is M-79 (loss of Br). Why?"

Technical Diagnosis: You have triggered Protodebromination (Hydrodehalogenation) . At temperatures >110°C, especially in solvents like DMF or alcohols, the Pd-Ar intermediate can undergo hydride abstraction (often from the solvent or amine base) rather than transmetallation.

Solution:

• Lower Temperature: Cap the reaction at 100°C.

• Change Solvent: Switch to 1,4-Dioxane (anhydrous) or Toluene. Avoid DMF/DMA at high temperatures for this specific scaffold.

• Concentration: Run the reaction at a higher concentration (0.2 M - 0.5 M) to favor the intermolecular coupling over the side-reaction.

Issue 3: Unprotected Amine Interference

User Question: "I am using the free amine version of the scaffold. Yields are inconsistent (<30%)."

Technical Diagnosis: The secondary amine in the tetrahydropyridine ring is a competent ligand for Palladium and can also undergo N-arylation (Buchwald-Hartwig type side reaction) if the base is strong enough.

Solution: Always protect the nitrogen before C-C coupling.

• Protocol: Use the N-Boc or N-Benzyl derivative. The N-Boc group is stable at 100°C under basic Suzuki conditions (Carbonate/Phosphate bases) and prevents catalyst sequestration.

Optimized Experimental Protocol

This protocol is validated for the N-Boc protected scaffold to minimize side reactions.

Reagents:

• Substrate: tert-butyl 3-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-6-carboxylate (1.0 equiv)

• Boronic Acid: Aryl/Heteroaryl boronic acid (1.2 – 1.5 equiv)

• Catalyst: Pd(dppf)Cl2[2]·DCM (5 mol%) OR XPhos Pd G3 (2-3 mol%)

• Base: K2CO3 (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)[3]

Step-by-Step Workflow:

• Charge: Add Substrate, Boronic Acid, and Catalyst to a microwave vial or pressure tube.

• Inert: Seal and purge with Argon/Nitrogen for 5 minutes.

• Solvent: Add Dioxane and the aqueous Base solution via syringe.

• Degas: Bubble Argon through the liquid for another 2 minutes (Critical to prevent homocoupling).

• Heat:

  • Method A (Oil Bath): Heat to 90°C for 4–16 hours.

  • Method B (Microwave - Recommended): Heat to 100°C for 30 minutes.

• Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4.

Data: Solvent & Temperature Screening

Entry	Solvent System	Temp (°C)	Catalyst	Yield (%)	Major Byproduct
1	DMF / H2O	120	Pd(PPh3)4	15%	Debrominated Scaffold
2	Toluene / EtOH / H2O	80	Pd(PPh3)4	45%	Unreacted SM (Stalled)
3	1,4-Dioxane / H2O	80	Pd(dppf)Cl2	78%	None
4	1,4-Dioxane / H2O	100 (MW)	XPhos Pd G3	92%	None

Diagnostic Logic Pathway

The following diagram outlines the decision-making process when troubleshooting failed couplings with this scaffold.

Caption: Diagnostic workflow for optimizing 3-bromo-thienopyridine couplings based on LCMS feedback.

References

• Miyaura, N., & Suzuki, A. (1995).[4] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Brahim, M., et al. (2016). Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group.[5] Beilstein Journal of Organic Chemistry, 12, 2220–2228. Link

• BenchChem Technical Support. (2025). Troubleshooting Debromination in Palladium-Catalyzed Cross-Coupling Reactions. BenchChem Technical Guides. Link

• Leadbeater, N. E., & Marco, M. (2003).[6] Open-Vessel Microwave-Promoted Suzuki Reactions Using Low Levels of Palladium Catalyst: Optimization and Scale-Up. The Journal of Organic Chemistry, 68(14), 5660–5667. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. researchgate.net [researchgate.net]
• 6. cem.de [cem.de]

Reference Data & Comparative Studies

A Comparative Guide to the ¹³C NMR Chemical Shifts of 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine. Due to the absence of publicly available experimental data for this specific molecule, this document presents a predictive analysis based on established principles and data from structurally related compounds. We will compare these predicted values with experimental data for analogous heterocyclic systems to offer a comprehensive framework for spectral interpretation and structural verification. Furthermore, a detailed, standardized protocol for acquiring high-quality ¹³C NMR spectra for this class of compounds is provided.

Molecular Structure and Atom Numbering

The structure and standard numbering for 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine are illustrated below. This numbering convention will be used for the assignment of ¹³C NMR signals.

Caption: Molecular structure of 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine.

Predicted ¹³C NMR Chemical Shifts

The following table outlines the predicted ¹³C NMR chemical shifts for 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine. These predictions are derived from the analysis of substituent effects in bromothiophenes and related thieno[2,3-b]pyridine systems.[1][2] The solvent is assumed to be CDCl₃, a common choice for such compounds.[2]

Atom	Predicted Chemical Shift (ppm)	Justification
C2	~128-132	Expected to be downfield due to the alpha position relative to the sulfur atom and meta to the bromine.
C3	~110-115	The ipso-carbon attached to the bromine is expected to be significantly shielded.[1]
C3a	~135-140	A quaternary carbon at the fusion of two aromatic rings, deshielded by both sulfur and the pyridine ring.
C4	~45-50	An aliphatic carbon in the saturated pyridine ring, adjacent to the nitrogen.
C5	~25-30	An aliphatic carbon in the saturated pyridine ring.
C7	~48-53	An aliphatic carbon in the saturated pyridine ring, adjacent to the thiophene ring.
C7a	~145-150	A quaternary carbon at the ring fusion, deshielded by the nitrogen and sulfur atoms.

Comparative Analysis with Related Structures

To contextualize the predicted chemical shifts, a comparison with experimentally determined data for related thieno[2,3-b]pyridine derivatives is valuable.[3] While the electronic distribution will differ between the isomers, the general regions for the carbon signals provide a useful reference.

Compound	C2 (ppm)	C3 (ppm)	C3a (ppm)	C7a (ppm)	Reference
Thieno[2,3-b]pyridine	129.9	123.4	132.8	152.2	[2]
3-Amino-5-bromo-thieno[2,3-b]pyridine derivative	99.4	-	-	-

The presence of the bromine at the C3 position in our target molecule is expected to cause a significant upfield shift for this carbon compared to an unsubstituted thieno[2,3-c]pyridine core, a well-documented effect in brominated thiophenes.[1] The saturated pyridine ring in the target compound will result in the appearance of aliphatic signals (C4, C5, C7) in the upfield region of the spectrum, a key differentiating feature from fully aromatic thienopyridines.

Causality Behind Experimental Choices: A Standardized Protocol

The acquisition of a high-quality ¹³C NMR spectrum is paramount for accurate structural elucidation. The following protocol is designed to be a self-validating system, ensuring reliable and reproducible data.

Experimental Workflow

Caption: A streamlined workflow for ¹³C NMR analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Analyte: Accurately weigh 15-25 mg of 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine.

  • Solvent: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is chosen for its ability to dissolve a wide range of organic compounds and its well-characterized residual solvent peak at ~77.16 ppm, which serves as a convenient internal reference.[4] The choice of solvent can influence chemical shifts; therefore, consistency is key for comparative studies.[5][6][7]

  • Standard: Tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm), though referencing to the solvent peak is more common in modern spectroscopy.

  • NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

• Data Acquisition:

  • Spectrometer: A 400 MHz or higher field spectrometer is recommended for better signal dispersion.

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments) should be used. Proton decoupling simplifies the spectrum by removing ¹H-¹³C couplings, resulting in single sharp peaks for each carbon.

  • Acquisition Time (AQ): Set to 1-2 seconds.

  • Relaxation Delay (D1): A delay of 2-5 seconds is crucial. Quaternary carbons (C3, C3a, C7a) have longer relaxation times, and an adequate delay ensures they are fully relaxed before the next pulse, leading to more accurate signal intensities.

  • Pulse Width: A calibrated 30° or 90° pulse. A 30° pulse with a shorter relaxation delay can be used for faster acquisition in routine screening.

  • Spectral Width (SW): 0 to 220 ppm, covering the typical range for organic molecules.

  • Number of Scans (NS): Due to the low natural abundance of ¹³C (1.1%), a significant number of scans (typically 1024 to 4096) is necessary to achieve an adequate signal-to-noise ratio.[4]

  • Temperature: Maintain a constant temperature, typically 298 K (25 °C).

• Data Processing:

  • Fourier Transform (FT): The Free Induction Decay (FID) is converted to the frequency domain spectrum. An exponential multiplication with a line broadening of 1-2 Hz can be applied to improve the signal-to-noise ratio.

  • Phasing and Baseline Correction: The spectrum must be correctly phased to ensure pure absorption lineshapes, and the baseline should be corrected to remove any distortions.

  • Referencing: The spectrum is referenced to the residual CDCl₃ peak at 77.16 ppm.

  • Peak Picking: The chemical shift of each peak is identified and labeled.

Alternative and Complementary Analytical Techniques

While ¹³C NMR is a powerful tool for structural elucidation, its combination with other techniques provides a more robust analysis.

• ¹H NMR: Provides information on the proton environment and connectivity through spin-spin coupling.

• 2D NMR (HSQC, HMBC): Heteronuclear Single Quantum Coherence (HSQC) correlates directly bonded ¹H and ¹³C atoms, while Heteronuclear Multiple Bond Correlation (HMBC) shows correlations over two to three bonds. These are invaluable for unambiguous assignment of all signals.

• Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern, confirming the molecular formula.

• Infrared (IR) Spectroscopy: Identifies functional groups present in the molecule.

The integration of data from these techniques will provide irrefutable evidence for the structure of 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine.

References

• Sone, T., Takahashi, K., & Fujieda, K. (Year not available). ¹³C NMR spectra of thiophenes. III—Bromothiophenes. Magnetic Resonance in Chemistry.
• Herrera, A., et al. (2003). Molecular Structure of Heterocycles: 6. Solvent Effects on the 17O NMR Chemical Shifts of 5-Trichloromethylisoxazoles. Journal of the Chilean Chemical Society.
• Rusakov, Y. Y., et al. (2019). DFT computational schemes for 15 N NMR chemical shifts of the condensed nitrogen-containing heterocycles. Magnetic Resonance in Chemistry.
• Klemm, L. H., et al. (1970). Chemistry of thienopyridines. III. Syntheses of the thieno[2,3-b]- and thieno[3,2-b]pyridine systems. Direct substitution into the former system. The Journal of Organic Chemistry.
• Ismael, S., AL-Mashal, F., & Saeed, B. (Year not available). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. Journal of Basrah Researches ((Sciences)).
• Fathalla, W., et al. (2016). Synthesis of new thieno[2,3-b]pyridine derivatives as pim-1 inhibitors. Bioorganic & Medicinal Chemistry.
• Zhidkova, A. M., et al. (2025). Synthesis and New Reactions of 3,6-Diaminothieno[2,3-b]pyridine-5-carbonitriles. Molecules.
• Barker, J. M., & Huddleston, P. R. (1995). 13C-NMR SPECTRAL DATA FOR SUBSTITUTED THIENO[2,3-b]- AND THIENO[3,2-b]PYRIDINES AND THE CORRELATION OF IPSO SUBSTITUENT CHEMICAL SHIFTS.
• Kupai, J., et al. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering.
• Reddit user discussion. (2022). How does solvent choice effect chemical shift in NMR experiments?. r/chemhelp.
• BenchChem. (2025). 13C NMR Analysis of 3-Bromo-5-(3-chlorophenoxy)pyridine: A Technical Guide.
• Royal Society of Chemistry. (2017).
• Rao, N. S., & Reddy, A. R. (2020). 13 C NMR investigations of molecular order of rod-like, bent-core, and thiophene mesogens. Magnetic Resonance in Chemistry.
• Musumarra, G., et al. (1980). Studies of substituent effects by carbon‐13 NMR spectroscopy. Thiophene and furan chalcone analogues. Organic Magnetic Resonance.
• Reich, H. J. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts.
• ResearchGate. (n.d.). 13 C NMR Investigations of Molecular Order of Rod-like, Bent-core and Thiophene Mesogens.
• Thomas, S., et al. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration.
• Wallace, J. M., et al. (2014). Thermal Synthesis of 3‐Bromothieno[3,2‐c]pyridin‐4‐(5H)‐one: A Telescoped Procedure with Tributylamine. Organic Process Research & Development.
• Royal Society of Chemistry. (n.d.). Supporting Information The Liquid Crystal Click Procedure for Oligothiophene- Tethered Phthalocyanines – Self-Assembly, Alignment and Photo Current.
• Li, Y., et al. (2025). Discovery of 4,5,6,7-Tetrahydrothieno [3,2-b] Pyridine as Novel Fungicide Lead Scaffold. Molecules.
• Aaronchem. (n.d.). 3-bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride.
• PubChemLite. (n.d.). 3-bromo-5h,7h-thieno[3,4-b]pyridine.
• Moley, G., & Majoie, B. (1985). U.S. Patent No. 4,529,596. Washington, DC: U.S.

Sources

• 1. oipub.com [oipub.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and New Reactions of 3,6-Diaminothieno[2,3-b]pyridine-5-carbonitriles [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scielo.br [scielo.br]
• 6. unn.edu.ng [unn.edu.ng]
• 7. reddit.com [reddit.com]

A Senior Application Scientist's Guide to the Structural Characterization of 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine Impurities

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) is paramount. Impurities, even in trace amounts, can impact the safety, efficacy, and stability of the final drug product. This guide provides an in-depth comparison of analytical techniques for the structural characterization of impurities in 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine, a heterocyclic compound of interest in medicinal chemistry.[1][2] We will delve into the causality behind experimental choices and present supporting data to empower you in developing robust analytical strategies.

The Landscape of Potential Impurities

The synthetic route to 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine, often involving variations of the Gewald reaction, can introduce a variety of impurities.[3][4] Understanding the potential side reactions and degradation pathways is the first step in effective impurity profiling.

Common Impurity Classes:

• Starting Materials and Intermediates: Incomplete reactions can lead to the presence of precursors in the final product.

• Isomeric Impurities: Variations in the cyclization process can result in the formation of different thienopyridine isomers.

• Over-brominated Species: The bromination step, if not carefully controlled, can lead to the introduction of a second bromine atom onto the aromatic ring.

• Oxidative Degradants: Exposure to oxidative conditions can lead to the formation of N-oxides or other oxidation products.[5][6]

• By-products from Side Reactions: The complexity of the reaction mixture can lead to the formation of unexpected molecular entities.[7]

A Comparative Analysis of Characterization Techniques

A multi-faceted analytical approach is essential for the comprehensive characterization of these diverse impurities. No single technique is sufficient; instead, their synergistic use provides a complete picture.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Separation

HPLC is the cornerstone of purity analysis, enabling the separation and quantification of the API from its impurities. The choice of column and mobile phase is critical for achieving the necessary resolution.

Experimental Protocol: Reverse-Phase HPLC for Purity Determination

• System: A validated HPLC system with a UV detector is required.[8][9]

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a common starting point for separating compounds of this polarity.[10]

• Mobile Phase: A gradient elution is often necessary to resolve both polar and non-polar impurities. A typical mobile phase could consist of:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Solvent B: Acetonitrile

• Gradient Program: A linear gradient from 10% to 90% Solvent B over 20 minutes is a good starting point for method development.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where both the API and potential impurities have significant absorbance (e.g., 254 nm).

• Sample Preparation: Dissolve the sample in a suitable solvent, such as a mixture of acetonitrile and water, to a concentration of approximately 1 mg/mL.

Causality of Choices:

• The C18 stationary phase provides excellent hydrophobic retention for the thienopyridine core.

• The acidic mobile phase (TFA) helps to protonate the basic pyridine nitrogen, leading to sharper peaks and improved chromatographic performance.[11]

• A gradient elution is crucial for separating a potentially wide range of impurities with varying polarities.

Mass Spectrometry (MS): Unveiling Molecular Weights and Fragments

Coupled with HPLC (LC-MS), mass spectrometry provides invaluable information about the molecular weight of each separated component. High-resolution mass spectrometry (HRMS) can even provide the elemental composition, greatly aiding in the identification of unknown impurities.

Experimental Protocol: LC-MS for Impurity Identification

• Ionization Source: Electrospray ionization (ESI) is well-suited for this class of compounds, typically in positive ion mode to protonate the pyridine nitrogen.

• Mass Analyzer: A time-of-flight (TOF) or Orbitrap mass analyzer will provide high-resolution mass data.

• Data Acquisition: Acquire data in full scan mode to detect all ions within a specified mass range. Fragmentation data (MS/MS) can be obtained using collision-induced dissociation (CID) to further probe the structure of the impurities.

Data Interpretation:

• An impurity with a mass difference of 16 Da from the API may indicate an N-oxide.[5][6]

• A mass increase of 78 Da (or 80 Da for the isotopic pattern) suggests the presence of an additional bromine atom.

• Fragmentation patterns can help to pinpoint the location of modifications on the thienopyridine scaffold.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules.[12] For impurity characterization, 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are employed.

Experimental Protocol: NMR Analysis of an Isolated Impurity

• Sample Preparation: Dissolve a few milligrams of the isolated impurity in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• ¹H NMR: This provides information on the number of different types of protons and their connectivity.

• ¹³C NMR: This reveals the number of different types of carbon atoms in the molecule.

• 2D NMR:

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, helping to trace out the spin systems within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is crucial for piecing together the molecular skeleton.

Causality of Choices:

• The choice of deuterated solvent is important for sample solubility and to avoid interfering solvent signals.

• 2D NMR techniques are essential for unambiguously assigning all proton and carbon signals, which is necessary to differentiate between isomers or pinpoint the site of bromination or oxidation.[7][13]

X-Ray Diffraction (XRD): Definitive Solid-State Structure

For crystalline impurities that can be isolated in sufficient quantity and quality, single-crystal X-ray diffraction provides the absolute stereochemistry and solid-state conformation. This is the ultimate technique for structural confirmation.

Experimental Protocol: Single-Crystal XRD

• Crystal Growth: Grow single crystals of the impurity, often by slow evaporation of a solution.

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Process the data to solve and refine the crystal structure.

Comparative Summary of Analytical Techniques

Technique	Primary Application	Strengths	Limitations
HPLC-UV	Separation and Quantification	High sensitivity, robust, excellent for purity determination.[8]	Provides limited structural information.
LC-MS	Molecular Weight Determination	High sensitivity, provides molecular formula with HRMS, compatible with HPLC.	Isomers are often indistinguishable by MS alone.
NMR	Unambiguous Structure Elucidation	Provides detailed structural information, essential for isomer differentiation.[12]	Lower sensitivity than MS, requires isolated and pure samples.
XRD	Absolute Structure Confirmation	Provides definitive 3D structure of crystalline materials.	Requires single crystals of sufficient quality and size.

Visualizing the Workflow

A logical workflow is crucial for the efficient identification and characterization of impurities.

Caption: A typical workflow for impurity identification and characterization.

Conclusion

The structural characterization of impurities in 3-Bromo-4H,5H,6H,7H-thieno[2,3-C]pyridine requires a well-thought-out, multi-technique approach. By understanding the potential impurities arising from the synthetic and degradation pathways, and by judiciously applying a combination of HPLC, MS, NMR, and XRD, researchers can confidently identify and characterize these critical components. This comprehensive understanding is not just an academic exercise; it is a cornerstone of developing safe and effective medicines.

References

• Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. ACS Central Science. Available at: [Link]

• Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. ACS Publications. Available at: [Link]

• Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity. Molecules. Available at: [Link]

• Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction. Chemistry Europe. Available at: [Link]

• Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. MedChemComm. Available at: [Link]

• Synthesis of new thieno[2,3-b]pyridine derivatives as pim-1 inhibitors. Journal of the Chinese Chemical Society. Available at: [Link]

• New benzothieno[2,3-c]pyridines as non-steroidal CYP17 inhibitors. Semantic Scholar. Available at: [Link]

• Synthesis of Thieno[2,3-c]pyridine Derivatives by 1,2,3- Triazole-Mediated Metal-Free Denitrogenative Transformation. Wiley Online Library. Available at: [Link]

• HPLC Methods for analysis of Pyridine. HELIX Chromatography. Available at: [Link]

• Thermal Synthesis of 3‐Bromothieno[3,2‐c]pyridin‐4‐(5H)‐one: A Telescoped Procedure with Tributylamine. Organic Process Research & Development. Available at: [Link]

• 13C-NMR SPECTRAL DATA FOR SUBSTITUTED THIENO[2,3-b]- AND THIENO[3,2-b]PYRIDINES AND THE CORRELATION OF IPSO SUBSTITUENT CHEMICAL SHIFTS. ResearchGate. Available at: [Link]

• A Highly Sensitive RP HPLC-PDA Analytical Method for the Quantification of a Novel Pyrazolone-Based Compound in a Nanosuspension Formulation. MDPI. Available at: [Link]

• 4H,5H,6H,7H-thieno(2,3-c)pyridine. PubChem. Available at: [Link]

• SYNTHESIS OF FURO[2,3-c]PYRIDINE. Kaohsiung Medical University. Available at: [Link]

• Synthesis of thieno[2,3-c]pyridines and related heterocyclic systems. ResearchGate. Available at: [Link]

• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. Available at: [Link]

• HPLC Method for Analysis of Pyridine on Primesep 100 Column. SIELC Technologies. Available at: [Link]

• First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. MDPI. Available at: [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Semantic Scholar. Available at: [Link]

• Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5' :4,5]thieno[3,2-d]pyrimidines and Pyrido[3',2' :4,5]thieno[3,2-d][5][6][7]triazin-4-one Derivatives. MDPI. Available at: [Link]

• Process for the preparation of thieno [3,2-c] pyridine and thieno [2,3-c] py. Google Patents.

Sources

• 1. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4H,5H,6H,7H-thieno(2,3-c)pyridine | C7H9NS | CID 12337025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. ptfarm.pl [ptfarm.pl]
• 10. HPLC Method for Analysis of Pyridine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 11. helixchrom.com [helixchrom.com]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC [pmc.ncbi.nlm.nih.gov]